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Compound of Interest

Compound Name: LH65.3

Cat. No.: B15574051

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the WENZEL LH 65 Coordinate Measuring
Machine (CMM) and its applications in high-precision 3D metrology for research, scientific
discovery, and drug development. The WENZEL LH 65 offers a robust and versatile platform
for obtaining precise three-dimensional measurements, crucial for characterizing complex
geometries, ensuring the quality of manufactured components, and enabling advanced
research applications.

Core Capabilities of the WENZEL LH 65

The WENZEL LH 65 is a bridge-type CMM known for its high mechanical accuracy, stability,
and flexibility.[1][2] It is available in three models—Standard, Premium, and Premium Select—
to cater to varying accuracy and performance requirements.[1][3] The machine's foundation is
a granite structure, which provides excellent thermal stability and long-term precision.[1][4] It
utilizes pre-stressed, encompassing air bearings on all axes to ensure smooth, wear-free
operation.[3][5]

The LH 65 is compatible with a range of Renishaw probe systems, including touch-trigger and
scanning probes, allowing for both discrete point measurement and continuous surface
scanning.[1][3] This flexibility makes it suitable for a wide array of applications, from verifying
the dimensional accuracy of medical implants to characterizing the intricate features of drug
delivery devices.[6][7]
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Quantitative Data Summary

The following tables summarize the key technical specifications of the WENZEL LH 65,

providing a clear comparison of its capabilities.

Table 1: Measurement Ranges and Physical Dimensions

Specification

Value

X-Axis Measurement Range

650 mm[3]

Y-Axis Measurement Range

700 mm or 1200 mm[3]

Z-Axis Measurement Range

500 mm[3]

Useable Table Surface

1450mm x 850mm or 1900mm x 850mm[3]

Machine Weight

1270 kg or 1780 kg[3]

Permissible Part Weight

500 kg or 700 kg[3]

Table 2: Performance and Accuracy

Specification Value
Resolution 0.1 umI3]
Probing Uncertainty (SP25/SP80 Head) 1.4 uym[3]

Volumetric Length Measuring Uncertainty
(SP25/80 Head)

1.4 um + L/350[3]

CNC-Mode Max Velocity (Axial)

400 mm/s[3]

CNC-Mode Max Velocity (Volumetric)

690 mm/s[3]

CNC-Mode Max Acceleration (Axis-Related)

1200 mm/s?[3]

CNC-Mode Max Acceleration (Volumetric)

2000 mm/s?[3]

Table 3: Environmental and Electrical Requirements
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Specification Value

Operating Temperature 15-30°C[3]
Temperature Range for MPEE 19-21°C[3]
Relative Humidity 40-70%]3]

Single-phase AC, 115/230 V + 10 %, 50/60

Electrical Supply Hz[3]
z

Compressed Air Supply 6-10 bar[3]

Experimental Protocols

Detailed methodologies are crucial for ensuring the accuracy and repeatability of
measurements. The following protocols outline key experimental procedures using the
WENZEL LH 65 for applications relevant to research and drug development.

Protocol 1: Dimensional Verification of a Medical Implant

Objective: To accurately measure the critical dimensions and geometric tolerances of a patient-
specific medical implant, such as a cranial plate or joint replacement component.

Methodology:
e Preparation:
o Ensure the WENZEL LH 65 is calibrated according to standard procedures.

o Clean the medical implant to be measured, removing any contaminants that could affect
measurement accuracy.

o Securely fixture the implant on the CMM table to prevent any movement during
measurement.

e Programming:

o Import the CAD model of the implant into the measurement software.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.mdpi.com/1424-8220/6/4/298
https://www.mdpi.com/1424-8220/6/4/298
https://www.mdpi.com/1424-8220/6/4/298
https://www.mdpi.com/1424-8220/6/4/298
https://www.mdpi.com/1424-8220/6/4/298
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Define a coordinate system on the implant that aligns with the design specifications.

o Create a measurement plan that includes all critical dimensions, geometric dimensioning
and tolerancing (GD&T) callouts, and surface profile measurements.

o Select the appropriate probe and stylus combination for the features to be measured. A
scanning probe like the Renishaw SP25M is ideal for capturing detailed surface data.

o Execution:
o Run the measurement program in CNC mode.

o The CMM will automatically touch the probe to various points on the implant's surface to
collect 3D coordinate data.

o For surface profiles, the scanning probe will drag along the surface to collect a high-
density point cloud.

e Analysis:
o The software compares the collected measurement data to the nominal CAD model.
o Generate a color map to visualize deviations from the design specifications.

o Produce a detailed inspection report that includes all measured dimensions, GD&T results,
and a pass/fail analysis based on the specified tolerances.

Protocol 2: Characterization of a Drug Delivery Device

Objective: To measure the critical dimensions and surface roughness of a microneedle array for
a transdermal drug delivery device.

Methodology:
e Preparation:

o Calibrate the WENZEL LH 65 and the selected high-resolution probe.
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o Mount the microneedle array on a suitable fixture under a microscope to ensure proper
orientation.

o Secure the fixture to the CMM table.
e Programming:

o Develop a measurement routine to measure the height, diameter, and spacing of the
microneedles.

o Define a scanning path to measure the surface roughness of the needle shafts and the
base of the array. A non-contact sensor or a high-precision contact probe with a small
stylus radius is recommended.

e Execution:
o Execute the measurement program.
o The CMM will precisely move the probe to each microneedle to measure its geometry.
o The probe will then scan the designated areas to capture surface roughness data.

e Analysis:

o Analyze the dimensional data to ensure it meets the design specifications for effective skin
penetration.

o Calculate the surface roughness parameters (e.g., Ra, Rz) to assess the quality of the
micro-fabrication process.

o Generate a comprehensive report detailing the dimensional and surface characteristics of
the microneedle array.

Protocol 3: Quality Control of Micropipettes

Objective: To verify the volumetric accuracy of a batch of micropipettes through precise
dimensional measurement of the piston and barrel components.
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Methodology:

e Preparation:

o Ensure the WENZEL LH 65 is in a temperature-controlled environment.

o Create fixtures to hold the micropipette pistons and barrels in a repeatable orientation.

o Select a high-accuracy touch-trigger probe with a small stylus.

e Programming:

o Create a measurement program to determine the diameter of the piston and the inner
diameter of the barrel at multiple points along their length.

o The program should also measure the straightness of the piston and the cylindricity of the
barrel.

o Execution:

[e]

Mount a piston in the fixture and run the measurement program.

[e]

Repeat the measurement for a statistically significant sample of pistons from the batch.

o

Mount a barrel in the fixture and run the corresponding measurement program.

[¢]

Repeat for a representative sample of barrels.

e Analysis:

o Calculate the average diameter and the variation in diameter for both the pistons and
barrels.

o Use the dimensional data to calculate the theoretical displacement volume and its
uncertainty.

o Compare the calculated volumes to the nominal specifications to determine if the
components meet the required tolerances for accurate liquid delivery.
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Visualizations
The following diagrams illustrate key workflows and logical relationships in high-precision 3D
metrology.

Preparation Output

Fixture Part Measurement Analysis
A
Align Part Collect Data Compare to CAD | Generate Report
| y
Import CAD Model

Click to download full resolution via product page

General 3D Metrology Workflow
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Drug Delivery Device Characterization Workflow
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High-Throughput Screening Workflow for Materials Research

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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